N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide

• Molecular Formula: C22H17ClN2O3
• Molecular Weight: 392.8 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C22H17ClN2O3/c1-27-19-11-8-15(22-25-17-4-2-3-5-20(17)28-22)13-18(19)24-21(26)12-14-6-9-16(23)10-7-14/h2-11,13H,12H2,1H3,(H,24,26)
• InChI Key: JEKUBSSDQMYIGX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)CC4=CC=C(C=C4)Cl

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide, also known as BZ-423, is a small molecule compound that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide exerts its therapeutic effects by targeting the mitochondrial F1F0-ATP synthase, which is responsible for the production of ATP in the cell. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide binds to the OSCP subunit of the F1F0-ATP synthase and induces a conformational change that inhibits the activity of the enzyme. This leads to a decrease in ATP production and ultimately results in cell death.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. This involves the release of cytochrome c from the mitochondria, which activates caspases and leads to cell death. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide has also been shown to inhibit the growth of tumors in animal models by inducing cell cycle arrest and inhibiting angiogenesis. In autoimmune disorders, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide has been shown to suppress the activity of immune cells such as T cells and B cells, which play a key role in the pathogenesis of these diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide is that it is a small molecule compound that can easily penetrate cell membranes and target the mitochondria. This makes it a promising candidate for the development of novel therapeutics. However, one of the limitations of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide is that it can cause off-target effects due to its interaction with other proteins in the cell. This can lead to unwanted side effects and limit its therapeutic potential.

Future Directions

There are several future directions for the study of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide. One area of research is the development of more potent and selective analogs of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide that can target the F1F0-ATP synthase with greater specificity. Another area of research is the identification of biomarkers that can predict the response of cancer cells to N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide treatment. Additionally, the potential use of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide in combination with other therapies such as chemotherapy and radiation therapy is an area of interest. Finally, the development of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide-based therapeutics for the treatment of autoimmune disorders is an area of ongoing research.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide can be synthesized using a multi-step process involving the reaction of 2-methoxyphenol with 2-nitrobenzaldehyde to form 5-(2-methoxyphenyl)-2-nitrobenzoxazole. This intermediate is then reduced with iron powder and acetic acid to form 5-(2-methoxyphenyl)-2-aminobenzoxazole. The final step involves the reaction of 5-(2-methoxyphenyl)-2-aminobenzoxazole with 4-chlorobenzoyl chloride in the presence of triethylamine to yield N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide has been studied for its potential therapeutic applications in various diseases such as cancer, autoimmune disorders, and inflammatory diseases. Studies have shown that N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide can induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)acetamide has also been shown to have anti-inflammatory effects and can suppress the activity of immune cells in autoimmune disorders.